Cas no 853680-04-3 (4-Piperidinamine, 1-(4-quinazolinyl)-)

4-Piperidinamine, 1-(4-quinazolinyl)-, is a heterocyclic organic compound featuring a piperidine moiety linked to a quinazoline ring. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The quinazoline component is known for its role in medicinal chemistry, often contributing to interactions with biological targets. The compound’s rigid framework and nitrogen-rich architecture may enhance binding affinity and selectivity in drug design. Its synthetic versatility allows for further functionalization, making it valuable for developing novel inhibitors or modulators. Suitable for controlled reactions, it is typically handled under inert conditions to preserve stability.
4-Piperidinamine, 1-(4-quinazolinyl)- structure
853680-04-3 structure
Product Name:4-Piperidinamine, 1-(4-quinazolinyl)-
CAS No:853680-04-3
MF:C13H16N4
MW:228.292942047119
CID:4238274
PubChem ID:60744620
Update Time:2025-09-27

4-Piperidinamine, 1-(4-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinamine, 1-(4-quinazolinyl)-
    • 1-(4-QUINAZOLINYL)-4-PIPERIDINAMINE
    • 1-Quinazolin-4-yl-piperidin-4-ylamine
    • SCHEMBL2798904
    • 1-(Quinazolin-4-yl)piperidin-4-amine
    • 853680-04-3
    • MFCD11849205
    • DTXSID601294404
    • 1-quinazolin-4-ylpiperidin-4-amine
    • KS-7112
    • AKOS009228392
    • MDL: MFCD11849205
    • Inchi: 1S/C13H16N4/c14-10-5-7-17(8-6-10)13-11-3-1-2-4-12(11)15-9-16-13/h1-4,9-10H,5-8,14H2
    • InChI Key: XZOKWLMJJODVFF-UHFFFAOYSA-N
    • SMILES: N1(C2=C3C(=NC=N2)C=CC=C3)CCC(N)CC1

Computed Properties

  • Exact Mass: 228.137496527Da
  • Monoisotopic Mass: 228.137496527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 412.1±35.0 °C at 760 mmHg
  • Flash Point: 203.0±25.9 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Piperidinamine, 1-(4-quinazolinyl)- Security Information

4-Piperidinamine, 1-(4-quinazolinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM217466-1g
1-(Quinazolin-4-yl)piperidin-4-amine
853680-04-3 95%
1g
$517 2021-08-04
Chemenu
CM217466-1g
1-(Quinazolin-4-yl)piperidin-4-amine
853680-04-3 95%
1g
$608 2022-08-31
Ambeed
A204223-1g
1-(Quinazolin-4-yl)piperidin-4-amine
853680-04-3 95+%
1g
$553.0 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1780488-1g
1-(Quinazolin-4-yl)piperidin-4-amine
853680-04-3 98%
1g
¥4645.00 2024-07-28

Additional information on 4-Piperidinamine, 1-(4-quinazolinyl)-

4-Piperidinamine, 1-(4-quinazolinyl) (CAS No: 853680-04-3)

The compound 4-Piperidinamine, 1-(4-quinazolinyl), with the CAS number 853680-04-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a quinazoline moiety. The integration of these two structural elements imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-Piperidinamine, 1-(4-quinazolinyl) in various therapeutic areas. For instance, researchers have explored its role as a potential anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. The quinazoline ring, a heterocyclic structure known for its aromaticity and stability, plays a crucial role in enhancing the molecule's bioactivity. Similarly, the piperidine moiety contributes to the compound's flexibility and ability to interact with biological targets.

The synthesis of 4-Piperidinamine, 1-(4-quinazolinyl) involves a series of well-defined organic reactions, including nucleophilic substitution and condensation processes. These methods ensure high yields and purity, which are essential for both laboratory-scale synthesis and potential large-scale production. The compound's stability under various conditions has also been extensively studied, making it suitable for long-term storage and transportation.

From an analytical standpoint, 4-Piperidinamine, 1-(4-quinazolinyl) has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses provide detailed insights into the compound's molecular structure and stereochemistry, which are critical for understanding its interactions with biological systems.

In terms of applications, 4-Piperidinamine, 1-(4-quinazolinyl) has shown promise in the development of novel drug delivery systems. Its ability to form stable complexes with other molecules makes it a valuable component in nanotechnology-based therapies. Additionally, ongoing research is exploring its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease.

The integration of computational chemistry tools has further enhanced our understanding of 4-Piperidinamine, 1-(4-quinazolinyl)'s properties. Molecular docking studies have revealed its binding affinity towards various protein targets, providing a foundation for rational drug design strategies. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for predicting its reactivity in different chemical environments.

In conclusion, 4-Piperidinamine, 1-(4-quinazolinyl) (CAS No: 853680-04-3) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and promising biological activities make it an attractive candidate for further research and development in therapeutic interventions.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD